Cas no 166670-58-2 (Benzothiazole, 2-(1H-indol-2-yl)-)
166670-58-2 structure
Product Name:Benzothiazole, 2-(1H-indol-2-yl)-
CAS No:166670-58-2
MF:C15H10N2S
MW:250.318301677704
CID:1347554
Update Time:2024-08-17
Benzothiazole, 2-(1H-indol-2-yl)- Chemical and Physical Properties
Names and Identifiers
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- Benzothiazole, 2-(1H-indol-2-yl)-
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- Inchi: 1S/C15H10N2S/c1-2-6-11-10(5-1)9-13(16-11)15-17-12-7-3-4-8-14(12)18-15/h1-9,16H
- InChI Key: JHGJRAIQCJVGGZ-UHFFFAOYSA-N
- SMILES: S1C2=CC=CC=C2N=C1C1=CC2=C(N1)C=CC=C2
Computed Properties
- Exact Mass: 250.0566
Experimental Properties
- Density: 1.360±0.06 g/cm3(Predicted)
- Melting Point: 168-169 °C(Solv: ethyl acetate (141-78-6); hexane (110-54-3))
- Boiling Point: 484.5±37.0 °C(Predicted)
- PSA: 28.68
- pka: 15.57±0.30(Predicted)
Benzothiazole, 2-(1H-indol-2-yl)- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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